Cas no 2228729-06-2 (tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate
• CAS No: 2228729-06-2
• MF: C₁₅H₂₂ClN₃O₄
• MW: 343.805882930756
• CID: 6183329
• PubChem ID: 165703089
• Update Time: 2025-06-14

tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropyl]carbamate
• EN300-1899182
• 2228729-06-2

• Inchi： 1S/C15H22ClN3O4/c1-14(2,3)23-13(20)18-9-15(4,8-17)10-5-6-12(19(21)22)11(16)7-10/h5-7H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： UQHWXBCGIDRJGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.1298839g/mol
• Monoisotopic Mass: 343.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate

Recent Advances in the Study of tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate (CAS: 2228729-06-2)

The compound tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate (CAS: 2228729-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the importance of tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate as a key intermediate in the synthesis of novel pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the tert-butyl carbamate group and the chloro-nitrophenyl moiety, contribute to its ability to interact with biological targets with high specificity.

In terms of synthesis, advancements have been made in optimizing the production of tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate. A recent paper in Organic Process Research & Development (2024) described a scalable and cost-effective method for its preparation, emphasizing the use of environmentally friendly solvents and catalysts. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Biological evaluations of tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate have revealed promising activity in various assays. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2023) reported its inhibitory effects on a range of kinases, suggesting potential applications in oncology. Additionally, its role as a building block for more complex molecules has been explored, with researchers modifying its structure to enhance potency and selectivity against specific targets.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy testing, and further exploration of its therapeutic potential in disease models. The ongoing interest in tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate underscores its importance as a versatile tool in medicinal chemistry and drug discovery.

In conclusion, tert-butyl N-3-amino-2-(3-chloro-4-nitrophenyl)-2-methylpropylcarbamate (CAS: 2228729-06-2) represents a valuable compound with significant potential in the development of new therapeutic agents. Continued research efforts are expected to further uncover its applications and contribute to the advancement of chemical biology and pharmaceutical sciences.